Cas no 73356-06-6 (1,4-Naphthalenedione, 2-cyclooctyl-3-hydroxy-)

1,4-Naphthalenedione, 2-cyclooctyl-3-hydroxy- structure
73356-06-6 structure
Product Name:1,4-Naphthalenedione, 2-cyclooctyl-3-hydroxy-
CAS No:73356-06-6
MF:C18H20O3
MW:284.349605560303
CID:542601
PubChem ID:44332485
Update Time:2025-04-19

1,4-Naphthalenedione, 2-cyclooctyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione, 2-cyclooctyl-3-hydroxy-
    • 3-cyclooctyl-4-hydroxynaphthalene-1,2-dione
    • DTXSID60658324
    • CHEMBL103230
    • SCHEMBL11120067
    • 73356-06-6
    • Inchi: 1S/C18H20O3/c19-16-13-10-6-7-11-14(13)17(20)18(21)15(16)12-8-4-2-1-3-5-9-12/h6-7,10-12,19H,1-5,8-9H2
    • InChI Key: ITCWSSHAQFKSDL-UHFFFAOYSA-N
    • SMILES: OC1C2C=CC=CC=2C(C(C=1C1CCCCCCC1)=O)=O

Computed Properties

  • Exact Mass: 284.141
  • Monoisotopic Mass: 284.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
  • XLogP3: 4.5
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